N-(4-ethoxybenzyl)methanesulfonamide
Overview
Description
N-(4-ethoxybenzyl)methanesulfonamide, commonly known as E-4031, is a chemical compound that has gained significant attention in scientific research due to its unique properties. E-4031 is widely used in the field of pharmacology and physiology to study the electrical activity of the heart and its effects on cardiovascular diseases.
Mechanism of Action
E-4031 blocks the Ikr channel by binding to its pore-forming subunit, HERG (human ether-a-go-go-related gene). This binding prevents the flow of potassium ions through the channel, leading to a prolonged action potential duration and QT interval on an electrocardiogram. The prolonged QT interval is associated with an increased risk of arrhythmia and sudden cardiac death.
Biochemical and Physiological Effects
E-4031 has several biochemical and physiological effects on the heart. It prolongs the action potential duration, QT interval, and refractory period, leading to a decreased heart rate and cardiac output. E-4031 also increases the susceptibility to arrhythmia and can induce torsades de pointes, a life-threatening arrhythmia.
Advantages and Limitations for Lab Experiments
E-4031 is a potent and selective blocker of Ikr, making it an essential tool for investigating the role of Ikr in cardiac repolarization and arrhythmia. Its well-established synthesis method and commercial availability make it easily accessible for research. However, E-4031 has limitations as it can induce torsades de pointes, which can lead to false-positive results in some experiments. Therefore, caution must be taken when using E-4031 in research studies.
Future Directions
For E-4031 research include the development of new drugs, investigation of the role of Ikr in other tissues and diseases, and the use of E-4031 in combination with other drugs.
Scientific Research Applications
E-4031 is widely used in scientific research to study the electrical activity of the heart. It is a potent and selective blocker of the rapid component of the delayed rectifier potassium current (Ikr) in cardiac cells. This property makes E-4031 an essential tool for investigating the role of Ikr in cardiac repolarization and arrhythmia. E-4031 is also used to study the effects of drugs on Ikr and to evaluate the safety of new drugs for cardiac repolarization.
Properties
IUPAC Name |
N-[(4-ethoxyphenyl)methyl]methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO3S/c1-3-14-10-6-4-9(5-7-10)8-11-15(2,12)13/h4-7,11H,3,8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKCCNIMTFPZLHZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CNS(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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